Cas no 80267-17-0 (2,4-Pyrimidinediamine, 5-[(3-methoxy-4-propoxyphenyl)methyl]-)

2,4-Pyrimidinediamine, 5-[(3-methoxy-4-propoxyphenyl)methyl]- structure
80267-17-0 structure
Product name:2,4-Pyrimidinediamine, 5-[(3-methoxy-4-propoxyphenyl)methyl]-
CAS No:80267-17-0
MF:C15H20N4O2
MW:288.345
CID:4193569
PubChem ID:463110

2,4-Pyrimidinediamine, 5-[(3-methoxy-4-propoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine, 5-[(3-methoxy-4-propoxyphenyl)methyl]-
    • 80267-17-0
    • 2,4-PYRIMIDINEDIAMINE, 5-[(3-METHOXY-4-PROPOXYPH
    • Pyrimidine, 2,4-diamino-5-(3-methoxy-4-propoxybenzyl)-
    • 5-[(4-Propoxy-3-methoxyphenyl)methyl]pyrimidine-2,4-diamine
    • 2,4-Diamino-5-(3-methoxy-4-propoxybenzyl)pyrimidine
    • 5-[(3-Methoxy-4-propoxyphenyl)methyl]-2,4-pyrimidinediamine
    • 5-[(3-methoxy-4-propoxy-phenyl)methyl]pyrimidine-2,4-diamine
    • DTXSID80877858
    • HE9Y62G3SL
    • Inchi: InChI=1S/C15H20N4O2/c1-3-6-21-12-5-4-10(8-13(12)20-2)7-11-9-18-15(17)19-14(11)16/h4-5,8-9H,3,6-7H2,1-2H3,(H4,16,17,18,19)
    • InChI Key: AZWQGJUKPVBEDH-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 288.15862589Da
  • Monoisotopic Mass: 288.15862589Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.3Ų
  • XLogP3: 1.9

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